2-[[[5-(3-Chlorophenyl)-2-furanyl]-oxomethyl]amino]benzoic acid methyl ester

• Molecular Formula: C19H14ClNO4
• Molecular Weight: 355.8 g/mol
• IUPAC Name: methyl 2-[[5-(3-chlorophenyl)furan-2-carbonyl]amino]benzoate
• InChI: InChI=1S/C19H14ClNO4/c1-24-19(23)14-7-2-3-8-15(14)21-18(22)17-10-9-16(25-17)12-5-4-6-13(20)11-12/h2-11H,1H3,(H,21,22)
• InChI Key: LFCIGTCYRRODCT-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CC=CC=C1NC(=O)C2=CC=C(O2)C3=CC(=CC=C3)Cl

Description

2-[[[5-(3-chlorophenyl)-2-furanyl]-oxomethyl]amino]benzoic acid methyl ester is a member of furans and an aromatic amide.

Scientific Research Applications

Synthesis and Biological Activity

The chemical compound in focus has been a part of several studies emphasizing its synthesis and biological activity. For instance, Pulina et al. (2009) described the synthesis of a series of compounds including the methyl ester of 2-(1,2-diphenyl-2-oxoethylidenehydrazino)-4-(4-chlorophenyl)-4-oxobut-2-enoic acid. This compound was synthesized by decyclization of a furan derivative using methanol and was observed to exhibit moderate anti-inflammatory, analgesic, and antimicrobial activity (Pulina et al., 2009).

Structural and Antimicrobial Studies

Further studies have also explored the structural aspects and antimicrobial properties of related compounds. Abdellatif et al. (2013) investigated a series of novel 2-substituted-1Hbenzimidazole derivatives for their antimicrobial activity, focusing on the reaction of chloromethyl-1-methyl-1H-benzimidazole with various esters, including benzoyl esters (Abdellatif et al., 2013).

Reactivity and Polymorphism Studies

The reactivity of esters and their potential for forming polymorphic structures have also been a subject of interest. Zhoujin et al. (2022) examined the polymorphism of 2-((2,6-dichlorophenyl)amino)benzoic acid, studying the effect of double Cl-CH3 exchange on its polymorphism and highlighting the compound's potential as a non-steroidal anti-inflammatory drug (Zhoujin et al., 2022).

Anticancer and Antimicrobial Activities

Lastly, the potential of structurally similar compounds in anticancer and antimicrobial applications has been explored. Rayes et al. (2019) synthesized a series of compounds based on the structure of methyl 3-(4-chlorophenyl)-3-hydroxy-2,2-dimethylpropanoate as potent HDACIs, examining their potential anticancer activities (Rayes et al., 2019).